2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate

• Molecular Formula: C18H18BrNO6
• Molecular Weight: 424.2 g/mol
• IUPAC Name: [2-(2-methoxyanilino)-2-oxoethyl] 2-bromo-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate
• InChI: InChI=1S/C18H18BrNO6/c1-24-11-5-3-2-4-10(11)20-12(21)7-25-17(22)13-8-6-9-14(13)18(23)26-16(9)15(8)19/h2-5,8-9,13-16H,6-7H2,1H3,(H,20,21)
• InChI Key: RTOZDALXZCTOGM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3Br

Description

2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry. In

Scientific Research Applications

2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been studied for its potential applications in various fields of scientific research. In the field of medicine, it has been studied for its potential as an anti-cancer agent. Studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis, which makes it a promising candidate for cancer treatment.
In the field of pharmacology, the compound has been studied for its potential as a drug delivery system. The compound can be used to deliver drugs to specific tissues or organs, which can improve the effectiveness of the drug and reduce side effects.

Mechanism of Action

The mechanism of action of 2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the induction of apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate have been studied in various experimental models. The compound has been shown to exhibit anti-cancer activity in vitro and in vivo. It has also been shown to have low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate in lab experiments include its high selectivity towards cancer cells, low toxicity, and potential as a drug delivery system. However, the limitations of using the compound include the lack of understanding of its mechanism of action and the need for further studies to fully understand its potential applications.

Future Directions

There are several future directions related to 2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate. These include further studies to understand its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug delivery systems. Additionally, studies can be conducted to evaluate the compound's potential as a treatment for other diseases and conditions.

Synthesis Methods

The synthesis method of 2-[(2-methoxyphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves the reaction of 2-[(2-methoxyphenyl)amino]-2-oxoethyl bromide with 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylic acid in the presence of a base. The reaction leads to the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.